2,3-Dihydrospiro[indene-1,3'-pyrrolidine] hydrochloride

• IUPAC Name: spiro[1,2-dihydroindene-3,3'-pyrrolidine];hydrochloride
• InChI: InChI=1S/C12H15N.ClH/c1-2-4-11-10(3-1)5-6-12(11)7-8-13-9-12;/h1-4,13H,5-9H2;1H
• InChI Key: RIDKPTGIYLNKQY-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCNC2)C3=CC=CC=C31.Cl
• Molecular Formula: C12H16ClN
• Molecular Weight: 209.71 g/mol

Description

“2,3-Dihydrospiro[indene-1,3’-pyrrolidine] hydrochloride”, also known as spiroindoline, is a heterocyclic compound. It has a molecular weight of 209.72. The compound is typically stored at room temperature.

Molecular Structure Analysis

The InChI code for “2,3-Dihydrospiro[indene-1,3’-pyrrolidine] hydrochloride” is 1S/C12H15N.ClH/c1-2-4-11-10 (3-1)5-6-12 (11)7-8-13-9-12;/h1-4,13H,5-9H2;1H. This code provides a specific description of the compound’s molecular structure.

Physical And Chemical Properties Analysis

“2,3-Dihydrospiro[indene-1,3’-pyrrolidine] hydrochloride” is an oil at room temperature. The compound has a molecular weight of 209.72.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Derivatives

  Derivatives of 1,3-dihydrospiro[2H-indole-2,2′-pyrrolidine], closely related to 2,3-Dihydrospiro[indene-1,3'-pyrrolidine] hydrochloride, have been synthesized through reactions involving 2-methylene-2,3-dihydro-1H-indoles and α-iodoacetamide. These derivatives show potential in various chemical processes and applications (Shachkus, Degutis, & Mikul'skis, 1989).

• Antimicrobial and Antifungal Activity

  A new class of spiro pyrrolidines has been found to exhibit antimicrobial and antifungal properties against a range of human pathogenic bacteria and fungi, highlighting its potential in the development of new therapeutic agents (Raj, Raghunathan, SrideviKumari, & Raman, 2003).

• Anti-Tumor Properties

  Certain derivatives of this compound have shown promising anti-tumor activity. This includes the synthesis of dispiro[1H-indene-2,3'-pyrrolidine-2',3''-[3H]indole]-1,2''(1''H)-diones, which exhibit anti-tumor properties against melanoma cell lines (Girgis et al., 2009).

• Organic Fluorescence Probes

  Some derivatives have been used in the creation of organic fluorescence probes, useful in biomedical studies like intracellular imaging in human hepatocellular liver carcinoma cells. This demonstrates its application in diagnostic imaging and cancer research (Mondal et al., 2019).

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.